Cas no 9003-53-6 (Polystyrene (for Light Scattering))

Poly (styrene); PS) colorless \ odorless \ tasteless and shiny transparent solid refers to the polymer synthesized by free radical addition polymerization of styrene monomer. It is a colorless and transparent thermoplastic with a glass transition temperature higher than 100 ℃, so it is often used to make various disposable containers that need to withstand the temperature of boiling water, as well as disposable foam lunch boxes

Polystyrene (for Light Scattering) structure

9003-53-6 structure

Product Name:Polystyrene (for Light Scattering)

CAS No:9003-53-6

Molecular Formula:(C₈H₈)n

Molecular Weight:104.14900

MDL:MFCD00084450

CID:48162

PubChem ID:24869545

Polystyrene (for Light Scattering) Properties

Names and Identifiers

- Poly(styrene)
- ALPHA, OMEGA-DICARBOXY TERMINATED POLYSTYRENE
- CARBOXY TERMINATED POLYSTYRENE
- LATEX
- 'LGC' (2012)
- POLYBEAD(R) POLYSTYRENE STANDARDS (CALIBRATION PARTICLES)
- POLYDISPERSE POLYSTYRENE
- POLYSTRENE
- POLYSTYRENE
- POLYSTYRENE 100 POLYSTYRENE 1'000
- POLYSTYRENE 10'000
- POLYSTYRENE 100'000
- POLYSTYRENE 1'000'000
- POLYSTYRENE 150'000
- POLYSTYRENE 200
- POLYSTYRENE 2'000
- POLYSTYRENE 20'000
- POLYSTYRENE 200'000
- POLYSTYRENE 2'000'000
- POLYSTYRENE 3'000
- Polystyrene latex microsphere
- Polythrene(melt flow rate)
- Polystyrene standard
- MALDI validation set polystyrene
- Poly(styrene),averageM.W.250,000100GR
- Poly(styrene),averageM.W.250,00025GR
- Poly(styrene),averageM.W.250,000500GR
- Polystrene Standard broad 206′000
- POLYSTYRENE, MW CA. 200,000-300000
- Polystyrene,flame retarding and impact resistant
- Benzene, ethenyl-?, homopolymer
- Latex beads,amine-modified polystyrene
- Poly(styrene) [average M.W. 250000]
- Poly(styrene), average M.W. 250,000
- Polystyrene (narrow molecular weight distribution)
- Polystyrene, atactic
- HIPS
- PS
- Polystyrene (for Light Scattering)
- Carboxylated polystyrene latex particles of blue
- Streptavidin modified polystyrene microspheres
- Latex beads，carboxylate-modified polystyrene
- Styrol (German)
- Diarex hf 77 (Salt/Mix)
- InChI=1/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H
- EINECS 202-851-5
- Vinylbenzene, inhibited
- SY061549
- MAOMIN SM
- Styropol (Salt/Mix)
- 6911-81-5
- Stirolo [Italian]
- Styron
- WLN: 1U1R
- Styrene, ReagentPlus(R), contains 4-tert-butylcatechol as stabilizer, >=99%
- Styrene monomer, inhibited [UN2055] [Flammable liquid]
- TTB 7302
- Styrene Solution 0.0001 Wt% in Toluene
- Benzene-d5, ethenyl-d3-
- NCGC00091056-04
- NS00010820
- STYRENE-ALPHA-13C
- 98444-30-5
- CHEMBL285235
- BP-13451
- Styrene, ReagentPlus(R), 99.9%
- Styropol SO
- COLESTYRAMINE IMPURITY A (EP IMPURITY)
- NSC62785
- 9003-53-6
- STYRENE [HSDB]
- HSDB 171
- NCGC00091056-01
- Styrol
- Q28917
- Vinyl-benzene
- Tox21_200808
- Vinylbenzol
- Phenethylene
- Styrene monomer
- phenyl-ethylene
- 12770-88-6
- STYRENE-ALPHA,2,3,4,5,6-D6
- p-vinyl benzene
- Styreen
- Benzene, vinyl-
- Cinnamene
- UNII-44LJ2U959V
- S0651
- Styrene monomer, inhibited
- STYRENE [IARC]
- Cinnamol
- EN300-19671
- Cinnaminol
- STYRENE
- Vinylbenzene
- Tox21_113245
- NCGC00258362-01
- 44LJ2U959V
- Annamene
- Styrole
- Styren
- MFCD00044231
- NSC 62785
- C19506
- Styrolene
- STL283958
- COLESTYRAMINE IMPURITY A [EP IMPURITY]
- Ethenylbenzene
- Vinylbenzen [Czech]
- DTXCID501284
- F1908-0130
- EC 202-851-5
- Styrene (stabilized with 4-tert-Butylcatechol)
- A800199
- trans-Styrene-(beta)-d
- AI3-24374
- Styrol [German]
- Phenylethene
- NCGC00091056-03
- MFCD00008612
- BIDD:ER0247
- diameter 0.05 - 0.1um ,2.5% w/v
- Styrene, >=99%
- Styrene (monomer)
- ethenyl-benzene
- Styreen [Dutch]
- FEMA Number 3234
- CHEBI:27452
- Styron (Salt/Mix)
- STYRENE [MI]
- 25086-18-4
- styrene, monomer
- Styrene, analytical standard
- STYRENE (IARC)
- Styren [Czech]
- NSC-62785
- Monomer, Styrene
- Phenylethylene, inhibited
- UN 2055 (Salt/Mix)
- Styrene contains 4-tert-Butylcatechol as stabilizer
- UN2055
- AKOS000119972
- NCGC00091056-05
- Diarex hf 77
- Benzene, ethenyl-
- Ethenylbenzene, 9CI
- Vinylbenzen
- NCI-C02200
- Vinyl benzene
- PhCH=CH2
- MFCD00084450
- Styrene 5000 microg/mL in Methanol
- DB-244813
- 100-42-5
- Styrene, SAJ first grade, >=99.0%
- Styrene-d5(StabilizedwithHydroquinone)
- Styrene, 99.5% stab. with 4-tert-Butylcatechol
- Ethylene, phenyl-
- Styrene 100 microg/mL in Methanol
- Bulstren K-525-19
- FEMA No. 3233
- CCRIS 564
- C07083
- CAS-100-42-5
- Styropor (Salt/Mix)
- Vinylbenzen [Dutch]
- DTXSID2021284
- Phenylethylene
- Cinnamenol
- Styrene 2000 microg/mL in Methanol
- Benzene, (1Z)-ethenyl-2-d-
- NCGC00091056-02
- Z104474664
- Stirolo
- +Expand
- MDL： MFCD00084450
- InChIKey： TZYRSLHNPKPEFV-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H14O/c1-3-6(4-2)5-7/h6-7H,3-5H2,1-2H3
- SMILES： CC(C)C1=CC=CC=C1

Computed Properties

Exact Mass: 120.0939
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 120.0939
Heavy Atom Count: 8
Complexity: 68.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.32960
PSA: 0.00000
Refractive Index: n20/D 1.59
Water Partition Coefficient: Insoluble
Boiling Point: 212℃
Melting Point: 212 °C
Vapor Pressure: 1.8±0.5 mmHg at 25°C
Flash Point: >230 °F
Color/Form: Colorless transparent solid
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: Soluble in water, aromatic hydrocarbons, chlorinated hydrocarbons, aliphatic ketones and esters, etc
Sensitiveness: Sensitive to light
Density: 1.06 g/mL at 25 °C